Cas no 2404-87-7 (3-Phenylthiophene)

• Product Name: 3-Phenylthiophene
• CAS No: 2404-87-7
• Molecular Formula: C₁₀H₈S
• Molecular Weight: 160.2355
• MDL: MFCD00114997
• CID: 42904
• PubChem ID: 87575231

3-Phenylthiophene Properties

Names and Identifiers

• 3-phenylthiophene
• Phenylthiophene
• 3-(1-naphthyl)thiophene
• 3-benzylothiofuran
• 3-phenyl-thiophene
• 3-Phenylthiophene1000µg
• 3-thienylbenzene
• benzothiophene
• Thiophene,3-phenyl
• Thiophene, 3-phenyl-
• ZDQZVKVIYAPRON-UHFFFAOYSA-N
• NSC229334
• BIDD:GT0455
• ZDQZVKVIYAPRON-UHFFFAOYSA-
• BDBM12366
• SBB087462
• FCH1114735
• VT20255
• ZB015446
• 2404-87-7
• T72133
• CS-0196398
• 3-Phenylthiophene, 95%
• PD119595
• AI-942/25034734
• FT-0616355
• SCHEMBL149952
• NSC 229334
• AMY22851
• MFCD00114997
• 3-Phenylthiophene
• NSC-229334
• AS-56884
• P1126
• A817061
• DTXSID90178787
• EINECS 219-297-5
• AC-4933
• UNII-HFB27SS2KM
• HFB27SS2KM
• InChI=1/C10H8S/c1-2-4-9(5-3-1)10-6-7-11-8-10/h1-8H
• NS00027546
• AKOS005067499
• 95831-29-1
• CHEMBL386250
• NORNICOTINE,DL-(RG)
• DB-046332
• DTXCID50101278

• MDL： MFCD00114997
• InChIKey： ZDQZVKVIYAPRON-UHFFFAOYSA-N
• Inchi： 1S/C10H8S/c1-2-4-9(5-3-1)10-6-7-11-8-10/h1-8H
• SMILES： S1C([H])=C([H])C(=C1[H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 160.03500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 160.034671
• Heavy Atom Count: 11
• Complexity: 116
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 28.2

Experimental Properties

• LogP: 3.41510
• PSA: 28.24000
• Refractive Index: 1.598
• Boiling Point: 256°C(lit.)
• Melting Point: 90.0 to 93.0 deg-C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C
• Flash Point: 65.5 °C
• Color/Form: Colorless solid
• Solubility: Soluble in ethanol \ ether \ ethyl acetate and other organic solvents
• Density: 1.111

3-Phenylthiophene Security Information

• WGK Germany：3
• Safety Instruction： H303+H313+H110
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Storage Condition：2-8°C
• Signal Word：warning

3-Phenylthiophene Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%